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Introduction

Ponceau MX (also known as Xylidine Ponceau, Ponceau de Xylidine, or Acid Red 26) is a
synthetic red azo dye belonging to the family of acid dyes.[1][2] In histological applications, it is
a key component of the plasma stain in Masson's trichrome staining protocols, where it imparts
a red or orange-red color to cytoplasmic structures, muscle fibers, and erythrocytes.[2][3]
These application notes provide a detailed protocol for the specific staining of erythrocytes in
tissue sections using Ponceau MX, adapted from its use in trichrome methods. The protocol
outlines the preparation of the staining solution, the staining procedure, and the underlying
mechanism of action.

The primary application of this technique is the clear visualization and identification of red blood
cells within tissue sections, which is crucial for studying processes such as hemorrhage,
thrombosis, and erythropoiesis in various pathological and research contexts.

Principle of the Method
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Ponceau MX is an anionic dye that binds to cationic (basic) components within the tissue.[4]
The staining mechanism relies on the electrostatic interaction between the negatively charged
sulfonate groups of the dye and the positively charged amino groups of proteins, particularly
the abundant hemoglobin within erythrocytes.[5] In an acidic solution, the amino groups of
proteins are protonated, enhancing their positive charge and promoting strong binding with the
anionic dye. This results in the characteristic red staining of erythrocytes.

Data Presentation

As Ponceau MX is most commonly used as part of a mixture in trichrome stains, quantitative
data for its use as a standalone stain for erythrocytes is not extensively published. The
following table provides recommended starting concentrations and incubation times, which
should be optimized for specific tissue types and fixation methods.

Parameter Recommended Range Notes

Higher concentrations may

) 0.25% - 1.0% (w/v) in 1% provide more intense staining
Ponceau MX Concentration ] . )
Acetic Acid but could lead to higher
background.

Optimal time is dependent on

Staining Time 5 - 15 minutes ) ] o
tissue thickness and fixation.
A brief rinse helps to remove
Differentiation 1% Acetic Acid excess stain and reduce
background.
Dependent on the chosen
Counterstaining Time 1 - 5 minutes counterstain and desired

intensity.

Experimental Protocols

This protocol is designed for formalin-fixed, paraffin-embedded tissue sections.

Reagents and Solutions

» Ponceau MX Staining Solution:
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o Ponceau MX (Acid Red 26, C.I. 16150)
o Glacial Acetic Acid

o Distilled Water

1% Acetic Acid Solution:

o Glacial Acetic Acid

o Distilled Water

Weigert's Iron Hematoxylin (for nuclear counterstaining):
o Solution A: Hematoxylin in 95% ethanol

o Solution B: Ferric chloride in diluted HCI

Dehydrating Alcohols: 70%, 95%, and 100% Ethanol

Clearing Agent: Xylene

Mounting Medium: Resinous mounting medium

Solution Preparation

e Ponceau MX Staining Solution (0.5% wi/v):
o Dissolve 0.5 g of Ponceau MX powder in 100 mL of distilled water.
o Add 1 mL of glacial acetic acid.

o Mix well until the dye is completely dissolved. The solution should be stored at room
temperature and is stable for several months.

e 1% Acetic Acid Solution:

o Add 1 mL of glacial acetic acid to 99 mL of distilled water.
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e Weigert's Iron Hematoxylin Working Solution:

o Mix equal parts of Solution A and Solution B immediately before use.[1]

Staining Procedure

o Deparaffinization and Rehydration:
1. Immerse slides in two changes of xylene for 5 minutes each.[1]
2. Transfer through two changes of 100% ethanol for 3 minutes each.[1]
3. Transfer through 95% ethanol for 1 minute.[1]
4. Transfer through 70% ethanol for 1 minute.[1]
5. Rinse in running tap water.[1]
» Nuclear Counterstaining (Optional):
1. Stain in Weigert's iron hematoxylin working solution for 10 minutes.[1]
2. Rinse in running warm tap water for 10 minutes.[1]
3. Wash in distilled water.[1]
o Erythrocyte Staining:
1. Immerse slides in the Ponceau MX Staining Solution for 10-15 minutes.[1]
2. Rinse briefly in distilled water.[1]
« Differentiation:
1. Differentiate in 1% acetic acid solution for 1-2 minutes to reduce background staining.[1]
2. Wash in distilled water.

e Dehydration and Mounting:
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1. Dehydrate quickly through 95% ethanol, followed by two changes of absolute ethanol.[1]
2. Clear in two changes of xylene for 3 minutes each.[1]

3. Mount with a resinous mounting medium.[1]

Expected Results

o Erythrocytes: Bright red to orange-red[3]
¢ Nuclei (if counterstained): Blue to black[1]

e Cytoplasm and Muscle: Lighter shades of pink or red

Mandatory Visualizations
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Caption: Experimental workflow for staining erythrocytes with Ponceau MX.

Electrostatic
Interaction

Ponceau MX (Anionic Dye) - SO3~ in acidic pH Hemoglobin in Erythrocyte ~ + NHs* & 5| Stained Erythrocyte | Red/Orange-Red

Click to download full resolution via product page

Caption: Mechanism of Ponceau MX staining in erythrocytes.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/pdf/Application_Notes_Protocol_Utilizing_Xylidine_Ponceau_Acid_Red_26_in_Masson_s_Trichrome_Staining.pdf
https://www.benchchem.com/pdf/Application_Notes_Protocol_Utilizing_Xylidine_Ponceau_Acid_Red_26_in_Masson_s_Trichrome_Staining.pdf
https://www.benchchem.com/pdf/Application_Notes_Protocol_Utilizing_Xylidine_Ponceau_Acid_Red_26_in_Masson_s_Trichrome_Staining.pdf
https://histology.siu.edu/intro/tissprep.htm
https://www.benchchem.com/pdf/Application_Notes_Protocol_Utilizing_Xylidine_Ponceau_Acid_Red_26_in_Masson_s_Trichrome_Staining.pdf
https://www.benchchem.com/product/b1216454/docs?utm_src=pdf-body-img#application-notes-staining-erythrocytes-with-ponceau-mx-in-tissue-sections
https://www.benchchem.com/product/b1216454/docs?utm_src=pdf-body#application-notes-staining-erythrocytes-with-ponceau-mx-in-tissue-sections
https://www.benchchem.com/product/b1216454/docs?utm_src=pdf-body-img#application-notes-staining-erythrocytes-with-ponceau-mx-in-tissue-sections
https://www.benchchem.com/product/b1216454/docs?utm_src=pdf-body#application-notes-staining-erythrocytes-with-ponceau-mx-in-tissue-sections
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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